![molecular formula C18H19Br2NS B1640812 3,7-Dibromo-10-hexylphenothiazine CAS No. 312924-93-9](/img/structure/B1640812.png)
3,7-Dibromo-10-hexylphenothiazine
Overview
Description
3,7-Dibromo-10-hexylphenothiazine is a chemical compound with the molecular formula C18H19Br2NS . It appears as a white to light yellow powder or crystal .
Synthesis Analysis
The synthesis of 3,7-Dibromo-10-hexylphenothiazine involves a reaction with bromine and acetic acid. A stirred solution of 10H-phenothiazine is combined with bromine in acetic acid and stirred at room temperature for 16 hours .Molecular Structure Analysis
The molecular structure of 3,7-Dibromo-10-hexylphenothiazine is represented by the InChI code1S/C18H19Br2NS/c1-2-3-4-5-10-21-15-8-6-13(19)11-17(15)22-18-12-14(20)7-9-16(18)21/h6-9,11-12H,2-5,10H2,1H3
. Physical And Chemical Properties Analysis
3,7-Dibromo-10-hexylphenothiazine has a molecular weight of 441.23 . . The melting point ranges from 54.0 to 58.0 °C .Scientific Research Applications
Material Science
3,7-Dibromo-10-hexylphenothiazine is used in the field of material science . It is used as a building block in the creation of small molecule semiconductors .
Chemical Synthesis
This compound is used in chemical synthesis . It can be used as a starting material or intermediate in the synthesis of other complex molecules .
Chromatography
3,7-Dibromo-10-hexylphenothiazine can be used in chromatography, a method used to separate mixtures .
Optoelectronic Devices
The compound is used in the development of optoelectronic devices . These devices interact with light, converting electrical signals into photon signals and vice versa .
Light-Emitting Diodes (LEDs)
The photoluminescence spectra of polymers containing 3,7-Dibromo-10-hexylphenothiazine showed red and near-infrared light, which nominates them as potential red and near-infrared light-emitting materials for PLEDs .
Photovoltaic Applications
Preliminary photovoltaic prediction of the studied copolymers containing 3,7-Dibromo-10-hexylphenothiazine was also reported . This suggests its potential use in solar energy applications .
Safety And Hazards
properties
IUPAC Name |
3,7-dibromo-10-hexylphenothiazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Br2NS/c1-2-3-4-5-10-21-15-8-6-13(19)11-17(15)22-18-12-14(20)7-9-16(18)21/h6-9,11-12H,2-5,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQBNVQQWRLWFGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C2=C(C=C(C=C2)Br)SC3=C1C=CC(=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Br2NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,7-Dibromo-10-hexylphenothiazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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